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Compound of Interest

Compound Name: Methyl methoxy(methyl)carbamate

CAS No.: 153654-07-0

Cat. No.: B3048040

Get Quote

Executive Safety Summary
Methyl methoxy(methyl)carbamate (CAS: 153654-07-0) is a specialized reagent primarily

used as a linker in the synthesis of Weinreb amides.[1] While chemically stable under ambient

conditions, its disposal requires strict adherence to protocols governing flammable organic

liquids and nitrogen-containing compounds.[1]
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Hazard Category Classification Critical Threshold/Note

Flammability High (Category 2/3)

Flash point is typically <60°C.

Vapors can travel to ignition

sources.[1]

Toxicity Irritant / Suspected Carcinogen

Hydrolysis releases N,O-

dimethylhydroxylamine and

methanol. Potential

carcinogenicity linked to

carbamate structural motifs.[2]

[3]

Reactivity Stable

Stable to air/moisture but

reacts vigorously with strong

nucleophiles (Grignards, LAH)

and strong oxidizers.

Chemical Profile & Stability Logic
To dispose of this chemical safely, one must understand its reactivity profile. This reagent is

effectively a carbonate equivalent where one oxygen is replaced by the N-methoxy-N-methyl

(Weinreb) amine group.[1]

The "Weinreb" Stability Factor: The N-methoxy-N-methyl moiety provides chelation

stabilization.[1] In reaction mixtures (e.g., with organometallics), it forms a stable tetrahedral

intermediate.[1][4] Crucial Implication: If you are disposing of a reaction mixture, the "active"

species may still be present if not properly quenched with acid.

Hydrolysis Potential: In the presence of strong acids or bases, the carbamate linkage

cleaves, releasing Methanol (flammable, toxic) and N,O-Dimethylhydroxylamine (toxic

amine).[1] Waste streams must be kept at neutral pH (6–8) to prevent pressure buildup from

off-gassing in waste drums.[1]

Waste Categorization & Stream Selection
Proper segregation is the pillar of compliant disposal. This compound contains Nitrogen but no

Halogens (unless mixed with solvents like DCM).
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Decision Matrix
Waste Characteristic Correct Stream RCRA Code (USA)

Pure Reagent Non-Halogenated Organic D001 (Ignitable)

Mixed with DCM/CHCl₃ Halogenated Organic D001, F002 (Spent Solvent)

Aqueous Wash (Quenched) Aqueous Organic / Toxic Check local limits for amines

Expert Insight: Do not mix this reagent with oxidizing acids (Nitric, Perchloric) in the waste

stream. The N-O bond in the Weinreb motif can be sensitive to strong oxidation, potentially

leading to exothermic decomposition.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure/Unused Reagent
Use this for expired shelf-stock or surplus neat liquid.[1]

PPE Verification:

Gloves: Nitrile (minimum 0.11 mm thickness). Double-gloving recommended due to the

permeating nature of methyl esters.

Eye Protection: Chemical splash goggles.

Respiratory: Fume hood operation is mandatory.

Container Inspection: Ensure the original container is not pressurized. If old, check for crystal

formation (rare, but possible with degradation).[1]

Transfer: Pour the liquid directly into the Non-Halogenated Organic Solvent waste drum.
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Do not dilute with water before disposal (creates unnecessary volume and potential

hydrolysis).

Rinsing: Triple-rinse the empty bottle with a compatible solvent (e.g., Acetone or Ethyl

Acetate). Add rinsate to the same waste drum.

Labeling: Tag the waste container immediately with:

"Flammable Liquid"[1][5]

"Toxic"[1]

Constituents: "Methyl methoxy(methyl)carbamate, Acetone (rinse)"[1]

Protocol B: Disposal of Reaction Mixtures (Quenching)
Use this if the reagent was used with Organolithiums or Grignards.[1]

The Mechanism: The Weinreb intermediate is stable at low temperatures.[6] Simply pouring a

cold reaction mix into waste can result in a delayed exotherm or gas evolution once it warms up

in the drum.

Controlled Quench:

Cool the reaction vessel to 0°C.

Slowly add saturated aqueous Ammonium Chloride (NH₄Cl) or 1M HCl.

Observation: This hydrolyzes the tetrahedral intermediate, releasing the ketone and the

amine salt.

Phase Separation:

Extract the organic product/waste with a solvent (e.g., Ethyl Acetate).

Aqueous Layer: Contains the N,O-dimethylhydroxylamine salt. Adjust pH to neutral and

dispose of as Aqueous Chemical Waste.
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Organic Layer: Contains the unreacted carbamate and organic solvents. Dispose of as

Non-Halogenated Organic Waste.

Verification: Ensure no solid magnesium/lithium metal remains before transferring to waste

containers.

Visual Workflow: Disposal Decision Tree
The following diagram outlines the logical flow for determining the correct disposal path,

ensuring no step is missed.
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Start: Methyl methoxy(methyl)carbamate Waste

Is it Pure Reagent or Reaction Mix?

Pure / Unused Liquid

Pure

Reaction Mixture
(w/ Grignard/Li-R)

Mixture

Mixed with Halogens?
(DCM, Chloroform)

Stream A: Non-Halogenated
Organic Waste (D001)

No (e.g., Acetone, EtOAc)

Stream B: Halogenated
Organic Waste (F002)

Yes

CRITICAL STEP:
Quench w/ Sat. NH4Cl or HCl

(Hydrolyze Intermediate)

Phase Separation

Aqueous Layer:
Check pH -> Aqueous Waste

Organic Layer:
To Solvent Waste

Click to download full resolution via product page
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Caption: Operational decision tree for segregating pure reagent versus reaction byproducts to

prevent incompatible waste mixing.

Spill Management & Emergency Response
In the event of a spill in the laboratory:

Evacuate & Ventilate: Immediately clear the area of personnel. The flash point is low; ensure

no ignition sources (hot plates, sparks) are active.

PPE Upgrade: Wear butyl rubber gloves if available; otherwise, double nitrile. Use a half-

mask respirator with organic vapor cartridges if outside a fume hood.

Containment:

Small Spill (<50 mL): Absorb with vermiculite, sand, or commercial organic spill pads.[1]

Large Spill (>50 mL): Dike the spill area to prevent entry into floor drains.

Cleanup:

Scoop absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.[1]

Wipe the surface with soap and water to remove oily residues.

Label the waste container as "Debris contaminated with Flammable/Toxic Carbamate."

Regulatory Compliance (RCRA)[1][8]
For US-based laboratories, strict adherence to the Resource Conservation and Recovery Act

(RCRA) is mandatory.[1]

Characteristic Waste: This material is classified as D001 (Ignitable) due to its flash point.

Listing: While not explicitly P- or U-listed by specific CAS in 40 CFR 261.33, it falls under the

broad category of carbamate-related wastes if generated from production (K156/K157).[1]

For laboratory use, "Characteristic" codes (D001) take precedence unless it contains specific

listed solvents.
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Satellite Accumulation: Store waste in a closed container at or near the point of generation.

Do not leave funnels in open drums.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-guide-methyl-methoxy-methyl-carbamate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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